Cas no 65405-67-6 (3-(4-Methoxyphenyl)-2-methylprop-2-enal)

• Product Name: 3-(4-Methoxyphenyl)-2-methylprop-2-enal
• CAS No: 65405-67-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 961849
• Update Time: 2026-04-29

3-(4-Methoxyphenyl)-2-methylprop-2-enal Chemical and Physical Properties

Names and Identifiers

• 4''methoxy-2-methylcinnamaldehyde
• .α.-Methyl p-methoxy cinnamic aldehyde
• (E)-3-(4-methoxyphenyl)-2-methyl-2-propen-1-ol
• (E)-3-(4-methoxyphenyl)-2-methylacryladehyde
• (E)-3-(4-methoxyphenyl)-2-methylacrylaldehyde
• (E)-3-(4-Methoxyphenyl)-2-methylprop-2-en-1-ol
• 2-methyl-3(4'-methoxy-1'-phenyl)allyl alcohol
• 2-methyl-3-(p-methoxyphenyl)-(2E)-propenol
• 3-(p-Methoxyphenyl)-2-methylprop-2-enal
• AC1NS6V0
• NSC26456
• p-Methoxy-.alpha.-methylcinnamaldehyde
• alpha.-Methyl p-methoxy cinnamic aldehyde
• 3-(4-methoxyphenyl)-2-methyl-2-propena
• 3-(4-Methoxyphenyl)-2-methylprop-2-enal

• Inchi： 1S/C11H12O2/c1-9(8-12)7-10-3-5-11(13-2)6-4-10/h3-8H,1-2H3

Computed Properties

• Exact Mass: 176.08376

Experimental Properties

• PSA: 26.3
• FEMA: 3182 | P-METHOXY-ALPHA-METHYLCINNAMALDEHYDE

Additional information on 3-(4-Methoxyphenyl)-2-methylprop-2-enal

Comprehensive Overview of 3-(4-Methoxyphenyl)-2-methylprop-2-enal (CAS No. 65405-67-6): Properties, Applications, and Industry Insights

3-(4-Methoxyphenyl)-2-methylprop-2-enal (CAS No. 65405-67-6) is a specialized organic compound gaining attention in fragrance, pharmaceutical, and fine chemical industries. This α,β-unsaturated aldehyde features a methoxyphenyl group, contributing to its unique aromatic and reactive properties. With the rising demand for sustainable fragrance ingredients and bioactive intermediates, this compound has emerged as a subject of research in green chemistry and synthetic applications.

The molecular structure of 3-(4-Methoxyphenyl)-2-methylprop-2-enal combines a propenal backbone with a methyl substitution at the α-position, enhancing its stability and reactivity. Its CAS No. 65405-67-6 is frequently searched in databases like SciFinder and PubChem, reflecting its relevance in flavor and fragrance formulations. Recent studies highlight its potential as a precursor for non-toxic plasticizers and UV-stabilizing agents, aligning with the global shift toward eco-friendly additives.

In the fragrance industry, 3-(4-Methoxyphenyl)-2-methylprop-2-enal is valued for its warm, balsamic odor profile, often compared to cinnamic aldehydes. Its low volatility and compatibility with other aromatic compounds make it ideal for perfumes and household products. Consumers increasingly seek long-lasting scents and natural-inspired synthetics, driving innovation in this niche. Regulatory compliance (e.g., IFRA standards) further underscores its safe use in cosmetics.

From a synthetic perspective, 65405-67-6 serves as a versatile intermediate in Michael addition reactions and cross-coupling protocols. Researchers explore its role in chiral synthesis and asymmetric catalysis, addressing the demand for high-purity enantiomers in drug development. The compound’s methoxy group enhances electron density, facilitating reactions under mild conditions—a key focus in energy-efficient organic synthesis.

Market trends indicate growing interest in 3-(4-Methoxyphenyl)-2-methylprop-2-enal for functional materials, such as self-healing polymers and smart coatings. Its conjugated double bond enables polymerization, while the methoxyphenyl moiety improves solubility in organic matrices. These properties resonate with industries prioritizing durable, lightweight materials for automotive and aerospace applications.

Analytical characterization of CAS No. 65405-67-6 typically involves GC-MS, HPLC, and NMR spectroscopy. Quality control protocols emphasize low impurity thresholds, particularly for pharmaceutical-grade batches. Recent advancements in continuous flow chemistry have optimized its production, reducing waste and improving yield—a critical factor for cost-sensitive manufacturers.

Environmental and safety assessments confirm that 3-(4-Methoxyphenyl)-2-methylprop-2-enal exhibits low aquatic toxicity and biodegradability, supporting its use in green chemistry initiatives. Regulatory filings under REACH and TSCA frameworks ensure compliance with global standards, a frequent query among chemical suppliers and formulators.

In conclusion, 3-(4-Methoxyphenyl)-2-methylprop-2-enal (CAS No. 65405-67-6) represents a multifaceted compound bridging fragrance science, material innovation, and sustainable chemistry. Its adaptability to industry 4.0 technologies and alignment with circular economy principles position it as a compound of enduring relevance.